Cas no 1240112-40-6 (1-Benzenesulfonyl-2-methyl-1H-indole-5-carbonitrile)

• Product Name: 1-Benzenesulfonyl-2-methyl-1H-indole-5-carbonitrile
• CAS No: 1240112-40-6
• MF: C₁₆H₁₂N₂O₂S
• MW: 296.343682289124
• CID: 2150558
• Update Time: 2023-08-05

1-Benzenesulfonyl-2-methyl-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzenesulfonyl-2-methyl-1H-indole-5-carbonitrile
• FLLGSVORFZIUMF-UHFFFAOYSA-N
• 1-Benzenesulfonyl-2-methyl-1H-indole-5-carbonitrile

• Inchi： 1S/C16H12N2O2S/c1-12-9-14-10-13(11-17)7-8-16(14)18(12)21(19,20)15-5-3-2-4-6-15/h2-10H,1H3
• InChI Key： FLLGSVORFZIUMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C)=CC2C=C(C#N)C=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 524
• Topological Polar Surface Area: 71.2